![molecular formula C8H5Cl5N2OS B2557351 2-[(Pentachlorophenyl)thio]acetohydrazide CAS No. 89978-39-2](/img/structure/B2557351.png)
2-[(Pentachlorophenyl)thio]acetohydrazide
Overview
Description
“2-[(Pentachlorophenyl)thio]acetohydrazide” is a chemical compound with the formula C8H5Cl5N2OS. It is used for research purposes .
Synthesis Analysis
The synthesis of “this compound” involves a reaction with hydrazine hydrate in ethanol under heating conditions .Molecular Structure Analysis
The molecular weight of “this compound” is 354.47 . The exact structure of the molecule is not provided in the search results.Physical And Chemical Properties Analysis
The boiling point of “this compound” is not provided in the search results .Scientific Research Applications
Enzyme Inhibition
2-[(Pentachlorophenyl)thio]acetohydrazide derivatives have been studied for their inhibitory effects on enzymes like lipase and α-glucosidase. Specifically, certain compounds synthesized from it demonstrated notable anti-lipase and anti-α-glucosidase activities, which are crucial for applications in treating conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).
Environmental Monitoring
The compound has been utilized in developing sensitive methods for determining concentrations of similar compounds like Pentachlorophenol (PCP) in the environment. This has applications in monitoring workplace air and ensuring safety standards are met (Brzeźnicki & Bonczarowska, 2019).
Crystallographic Studies
The derivatives of this compound have been characterized crystallographically, contributing to the understanding of molecular structures and aiding in the development of further chemical research (Mohan, Ananthan, Ramesh, Saravanan, & Ponnuswamy, 2011).
Antimicrobial Research
Compounds derived from this compound have been synthesized and evaluated for their antimicrobial activities. This has implications in developing new treatments for various infections (Fuloria, Singh, Yar, & Ali, 2009).
Anticancer Research
The compound and its derivatives have also been explored for their potential anticancer activities. Certain synthesized compounds showed promising results against various cancer cell lines, highlighting its potential in cancer treatment (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).
Safety and Hazards
“2-[(Pentachlorophenyl)thio]acetohydrazide” should be handled with care. It is recommended to avoid contact with air and water due to possible violent reactions and flash fires. It should be kept away from heat, sparks, open flames, and hot surfaces. It should not be breathed in and contact with eyes, skin, or clothing should be avoided. It should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-(2,3,4,5,6-pentachlorophenyl)sulfanylacetohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl5N2OS/c9-3-4(10)6(12)8(7(13)5(3)11)17-1-2(16)15-14/h1,14H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRJDBLUTRSPWAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)NN)SC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl5N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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